Cas no 85983-56-8 (3-Fluoro-4-(piperidin-1-yl)aniline)

• Product Name: 3-Fluoro-4-(piperidin-1-yl)aniline
• CAS No: 85983-56-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD07801201
• CID: 991293
• PubChem ID: 6485758
• Update Time: 2025-04-20

3-Fluoro-4-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(piperidin-1-yl)aniline
• 3-fluoro-4-piperidin-1-ylaniline
• 3-Fluoro-4-piperidin-1-yl-phenylamine
• 3-Fluoro-4-piperidin-1-yl-phenylaminedihydrochloride
• 3-fluoro-4-piperidylphenylamine
• CS-0241231
• QBVOAZVDLKSGLR-UHFFFAOYSA-N
• SB41283
• EN300-231949
• 3-Fluoro-4-piperidin-1-ylphenylamine
• 3-fluoro-4-(1-piperidinyl)Aniline
• 85983-56-8
• SCHEMBL157935
• [3-fluoro-4-(piperidin-1-yl)phenyl]amine
• 3-fluoro-4-piperidinoaniline
• BB 0246015
• 3-Fluoro-4-piperidin-1-yl-phenylamine, AldrichCPR
• MFCD07801201
• AKOS000103082
• DTXSID60424541
• DB-105560
• STK346982
• ALBB-013270
• 3-fluoro-4-piperidin-1-ylaniline dihydrochloride

• MDL： MFCD07801201
• Inchi： 1S/C11H15FN2/c12-10-8-9(13)4-5-11(10)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,13H2
• InChI Key： QBVOAZVDLKSGLR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCCCC1)N

Computed Properties

• Exact Mass: 194.12200
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 3.04440

3-Fluoro-4-(piperidin-1-yl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines